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Compound of Interest

Compound Name: 2-Ethyl-2-adamantyl acrylate

Cat. No.: B1593200 Get Quote

An In-Depth Technical Guide to the Health and Safety of 2-Ethyl-2-adamantyl acrylate

This guide provides a comprehensive overview of the health and safety considerations for 2-
Ethyl-2-adamantyl acrylate (CAS No. 303186-14-3), a specialized monomer. Designed for

researchers, scientists, and professionals in drug development, this document synthesizes

available safety data with established protocols for handling acrylate compounds. Given the

limited specific toxicological data for this molecule, a conservative approach is adopted,

drawing parallels from structurally related acrylates to ensure a high standard of safety.

Compound Identification and Physicochemical
Properties
2-Ethyl-2-adamantyl acrylate is a derivative of adamantane, characterized by its bulky, three-

dimensional cage structure. This structural motif imparts unique properties to polymers derived

from it, making it a valuable monomer in various research and development applications.

Table 1: Physicochemical Properties of 2-Ethyl-2-adamantyl acrylate
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Property Value Source

CAS Number 303186-14-3 [1][2][3]

Molecular Formula C15H22O2 [1][3][4]

Molecular Weight 234.33 g/mol [1][2][4]

Boiling Point
301.864°C at 760 mmHg

(Predicted)
[5]

Density 1.06 g/cm³ (Predicted) [5]

Flash Point 123.039°C (Predicted) [5]

Appearance Data not available

Solubility Data not available

Note: Some physical properties are predicted and have not been experimentally verified.

Hazard Identification and Classification
Specific hazard classifications for 2-Ethyl-2-adamantyl acrylate are not widely available.

However, based on the known hazards of other acrylate monomers, it is prudent to handle this

compound with care, assuming it may possess similar risks. Acrylates as a class are known to

be potential skin and respiratory irritants and sensitizers.[6][7]

Assumed Potential Hazards:

May cause skin irritation.

May cause an allergic skin reaction.

May cause serious eye irritation.

May cause respiratory irritation.

Due to the lack of specific data, pictograms and signal words have not been officially assigned.

[3] Researchers should handle this compound as if it were hazardous, pending the availability

of comprehensive toxicological studies.
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Safe Handling and Storage Protocols
The following protocols are based on best practices for handling acrylate monomers and are

designed to minimize exposure and risk.

Engineering Controls and Ventilation
The primary defense against exposure is to handle 2-Ethyl-2-adamantyl acrylate in a well-

ventilated area.[1][3]

Primary Handling: All weighing and solution preparation should be conducted within a

certified chemical fume hood.

Ventilation: Ensure adequate general laboratory ventilation to dilute and remove any fugitive

vapors.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial. The following diagram outlines the recommended

PPE selection process.

Diagram 1: PPE Selection Workflow

Start: Handling
2-Ethyl-2-adamantyl acrylate

Eye Protection:
Wear tightly fitting safety goggles

with side-shields (EN 166 or NIOSH approved).

Skin Protection:
Wear impervious, flame-retardant clothing.

Hand Protection:
Handle with chemical-impermeable gloves.

Respiratory Protection:
If ventilation is inadequate or aerosols are generated,

use a NIOSH-approved respirator.

End: Safe Handling
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Caption: Diagram 1: PPE Selection Workflow

Table 2: Recommended Personal Protective Equipment

Body Part Protection Standard Rationale

Eyes/Face

Tightly fitting safety

goggles with side-

shields

EN 166 (EU) or

NIOSH (US)

Protects against

splashes and vapors.

[1]

Skin

Fire/flame resistant

and impervious

clothing

Manufacturer's

recommendation

Prevents skin contact

and contamination of

personal clothing.[1]

Hands

Chemical-

impermeable gloves

(e.g., nitrile,

neoprene)

Manufacturer's

recommendation

Prevents direct skin

contact, a primary

route of exposure.[1]

Respiratory
NIOSH-approved

respirator
As needed

Use when ventilation

is insufficient or if

aerosols are

generated.

Hygiene Practices
Good industrial hygiene practices are essential.[1]

Avoid contact with skin, eyes, and clothing.[3]

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in laboratory areas.[8]

Remove contaminated clothing immediately and wash before reuse.[9]

Storage Conditions
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Proper storage is critical to maintain the stability and integrity of the monomer.

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][3]

Keep away from heat, sparks, open flames, and other ignition sources.[8]

Store separately from incompatible materials such as oxidizing agents.[3]

Like other acrylates, this compound may be stabilized with an inhibitor that requires the

presence of oxygen to be effective. Therefore, do not store under an inert atmosphere.[10]

Emergency Procedures
Rapid and appropriate responses to emergencies can significantly mitigate harm.

First-Aid Measures
The following first-aid procedures should be implemented immediately upon exposure.[1][2]

Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If not

breathing, provide artificial respiration. Seek immediate medical attention.[1][2]

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap

and plenty of water. Consult a doctor if irritation develops.[1][6]

Eye Contact: Rinse cautiously with pure water for at least 15 minutes, holding the eyelids

open. Remove contact lenses if present and easy to do. Continue rinsing. Seek immediate

medical attention.[1]

Ingestion: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to

an unconscious person. Call a doctor or Poison Control Center immediately.[1]

Accidental Release Measures
In the event of a spill, follow a structured response to ensure safety and containment.
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Diagram 2: Accidental Release Response

Spill Detected

Evacuate personnel to a safe area.
Keep people upwind of the spill.

Ensure adequate ventilation.

Remove all sources of ignition.

Don appropriate PPE:
- Respirator

- Chemical goggles
- Impermeable gloves
- Protective clothing

Contain the spill.
Prevent entry into drains.

Collect with an inert absorbent material.
Use spark-proof tools.

Place in a suitable, closed container
for disposal according to regulations.

Click to download full resolution via product page

Caption: Diagram 2: Accidental Release Response
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Step-by-Step Spill Cleanup Protocol:

Evacuate: Immediately evacuate personnel to safe areas and keep people away from and

upwind of the spill.[1]

Ventilate: Ensure the area is adequately ventilated.[1]

Control Ignition Sources: Remove all sources of ignition and use non-sparking tools.[1][3]

Personal Protection: Wear appropriate personal protective equipment, including respiratory

protection, chemical goggles, and chemical-impermeable gloves.[1]

Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical

enter drains.[1]

Cleanup: Collect the spilled material with an inert absorbent (e.g., sand, earth) and place it in

a suitable, closed container for disposal.[1][11]

Disposal: Dispose of the waste material in accordance with local, state, and federal

regulations.

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[1]

[2]

Unsuitable Extinguishing Media: Avoid using a direct water jet, as it may spread the fire.[8]

Specific Hazards: The thermal decomposition of acrylates can release irritating and toxic

gases and vapors.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[1][2]

Toxicological Information: Addressing Data Gaps
As of the date of this guide, specific toxicological data for 2-Ethyl-2-adamantyl acrylate, such

as LD50 or long-term exposure effects, is not available in the reviewed literature.[1] The
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primary health concerns associated with acrylate monomers in general include:

Skin and Eye Irritation: Direct contact can cause irritation.[7]

Sensitization: Repeated skin contact may lead to an allergic skin reaction (allergic contact

dermatitis).[6][7]

Respiratory Irritation: Inhalation of vapors or mists may cause irritation to the respiratory

tract.[6][7]

Given these potential hazards, it is imperative to adhere strictly to the handling and PPE

guidelines outlined in this document to minimize any potential for exposure.

Disposal Considerations
Waste material must be disposed of in accordance with all applicable federal, state, and local

environmental regulations.

Do not dispose of waste into sewer systems.

Contaminated packaging should be handled in the same manner as the product itself.

Consult with a licensed professional waste disposal service to ensure compliance.

Conclusion
While 2-Ethyl-2-adamantyl acrylate is a valuable compound in research and development,

the current lack of comprehensive health and safety data necessitates a cautious and proactive

approach to its handling. By implementing robust engineering controls, consistently using

appropriate personal protective equipment, and adhering to the emergency procedures

outlined in this guide, researchers can work with this compound safely and effectively. The

principles of chemical hygiene and risk mitigation, drawn from experience with related acrylate

compounds, provide a solid foundation for protecting personnel and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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